![molecular formula C13H19NO B3819636 2,4,6-triethylbenzaldehyde oxime](/img/structure/B3819636.png)
2,4,6-triethylbenzaldehyde oxime
Overview
Description
2,4,6-triethylbenzaldehyde oxime (TEBON) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. TEBON is a derivative of benzaldehyde oxime, which is a well-known chelating agent used in various industrial processes. TEBON has been synthesized using different methods and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 2,4,6-triethylbenzaldehyde oxime is not fully understood, but it is believed to be due to its ability to chelate metal ions and scavenge free radicals. This compound has been shown to inhibit the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. This compound has been shown to scavenge free radicals and inhibit the production of ROS, which can damage cells and contribute to various diseases. This compound has also been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes, which can contribute to inflammation and pain. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells, which can help to prevent the growth and spread of tumors.
Advantages and Limitations for Lab Experiments
2,4,6-triethylbenzaldehyde oxime has several advantages for lab experiments, including its low toxicity, stability, and water solubility. This compound can be easily synthesized using simple methods and is relatively inexpensive. However, this compound has some limitations, such as its limited solubility in organic solvents and its potential to form complexes with other metal ions, which can interfere with some experiments. This compound also has a relatively short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several potential future directions for 2,4,6-triethylbenzaldehyde oxime research, including its use as a natural herbicide, its potential for use in the treatment of neurodegenerative diseases, and its use in environmental remediation. This compound could also be studied for its potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
2,4,6-triethylbenzaldehyde oxime has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has shown promising results as an antioxidant, anti-inflammatory, and anticancer agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In agriculture, this compound has been used as a plant growth regulator, and it has shown potential as a natural herbicide. In environmental science, this compound has been studied for its potential use in the removal of heavy metals from contaminated soil and water.
properties
IUPAC Name |
(NE)-N-[(2,4,6-triethylphenyl)methylidene]hydroxylamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-4-10-7-11(5-2)13(9-14-15)12(6-3)8-10/h7-9,15H,4-6H2,1-3H3/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSLSCQLWGJXEKJ-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C(=C1)CC)C=NO)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC(=C(C(=C1)CC)/C=N/O)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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